Cas no 2825007-13-2 (Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1)
• CAS No: 2825007-13-2
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• CID: 5982901
• Update Time: 2025-10-19

Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1)
• (4-Ethyl-3-fluorophenyl)methanamine hydrochloride

• Inchi： 1S/C9H12FN.ClH/c1-2-8-4-3-7(6-11)5-9(8)10;/h3-5H,2,6,11H2,1H3;1H
• InChI Key： LSKCVEJVIPZKFD-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(CC)C(F)=C1.[H]Cl

Additional information on Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1)

Comprehensive Analysis of Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1) (CAS No. 2825007-13-2)

The compound Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1), identified by its CAS No. 2825007-13-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of substituted benzenemethanamine derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both ethyl and fluoro substituents on the benzene ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated aromatic compounds like 4-ethyl-3-fluoro-benzenemethanamine hydrochloride has surged due to their unique physicochemical properties. Fluorination is a key strategy in modern drug design, as it can improve metabolic stability, bioavailability, and binding affinity. Researchers are particularly interested in how the fluoro and ethyl groups in this compound influence its interactions with biological targets. This aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where subtle molecular modifications can lead to significant therapeutic advancements.

The synthesis of CAS No. 2825007-13-2 typically involves multi-step organic reactions, including halogenation, amination, and salt formation. The hydrochloride salt form (1:1 ratio) is preferred for its stability and solubility in aqueous systems, which is critical for pharmaceutical formulations. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its purity and structural integrity. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP) in industrial applications.

One of the most searched questions related to this compound is: "What are the applications of 4-ethyl-3-fluoro-benzenemethanamine hydrochloride in drug discovery?" Preliminary studies suggest its potential as a building block for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Additionally, its fluorinated aromatic core makes it a candidate for developing PET imaging tracers, a hot topic in diagnostic oncology. These applications resonate with the growing interest in theranostics—a fusion of therapy and diagnostics.

From an environmental perspective, the green chemistry community is exploring sustainable synthesis routes for fluorinated amines like this compound. Researchers are investigating catalytic fluorination methods to reduce waste and energy consumption, addressing the carbon footprint of chemical production. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, Benzenemethanamine, 4-ethyl-3-fluoro-, hydrochloride (1:1) (CAS No. 2825007-13-2) represents a versatile chemical entity with broad implications in medicinal chemistry, material science, and sustainable technology. Its unique structural features and evolving applications make it a subject of ongoing research, reflecting the dynamic intersection of molecular design and industrial innovation.